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Compound of Interest

Compound Name: 5-Methoxy-2-methylbenzoic acid

Cat. No.: B184036

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed analysis of the expected electron ionization-mass
spectrometry (EI-MS) fragmentation pattern of 5-Methoxy-2-methylbenzoic acid. Due to the
limited availability of direct spectral data for this specific compound, this guide synthesizes
information from the well-understood fragmentation pathways of analogous compounds,
including benzoic acid and methoxybenzoic acid isomers. The provided protocols and
fragmentation schemes are intended to serve as a reference for the identification and structural
elucidation of 5-Methoxy-2-methylbenzoic acid in complex matrices.

Predicted Fragmentation Pattern

The mass spectrum of 5-Methoxy-2-methylbenzoic acid (CoH1003, Molecular Weight: 166.17
g/mol ) under electron ionization is expected to exhibit a series of characteristic fragment ions.
The fragmentation is primarily driven by the carboxylic acid and methoxy functional groups, as
well as the "ortho effect” from the methyl group, which can influence fragmentation pathways.

The molecular ion peak [M]s+ should be observed at m/z 166. Key fragmentation pathways are
predicted to involve the loss of small neutral molecules or radicals from this molecular ion.
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Table 1: Predicted Mass Spectrometry Fragmentation Data for 5-Methoxy-2-methylbenzoic

acid
Proposed Fragment
m/z Neutral Loss Notes
lon

166 [CoH1003]e+ - Molecular lon
Loss of a methyl
radical from the

151 [CsH703]+ *CHs
methoxy group or the
aromatic ring.
Loss of a hydroxyl
radical from the
carboxylic acid group.

149 [CoHoO2]+ *OH o
This is a common
fragmentation for
benzoic acids.
Loss of a methoxy

135 [CsH702]+ *OCHs )
radical.
Loss of the entire

121 [CsHoO]+ COOH

carboxylic acid group.

Subsequent loss of
119 [C7H70]+ *CHs & CO carbon monoxide from
the m/z 149 fragment.

Formation of the
tropylium ion, a

91 [C7H7]+ CO from m/z 119 common fragment for
alkylated benzene

derivatives.

Proposed Fragmentation Pathway

The fragmentation of 5-Methoxy-2-methylbenzoic acid is initiated by the ionization of the
molecule. The resulting molecular ion can then undergo several fragmentation reactions. The
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ortho-position of the methyl group relative to the carboxylic acid may lead to specific
rearrangements influencing the relative abundance of certain ions.

Secondary Fragments

/Primary Fragments\

[CoHoO2]+
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Fragmentation of 5-Methoxy-2-methylbenzoic acid]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b184036#mass-spectrometry-
fragmentation-pattern-of-5-methoxy-2-methylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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